1-Amino-6-hydroxy-3-methyl-isoquinoline

• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol
• IUPAC Name: 1-amino-3-methylisoquinolin-6-ol
• InChI: InChI=1S/C10H10N2O/c1-6-4-7-5-8(13)2-3-9(7)10(11)12-6/h2-5,13H,1H3,(H2,11,12)
• InChI Key: WHWXEUUKHBARIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=CC(=C2)O)C(=N1)N

Description

1-Amino-6-hydroxy-3-methyl-isoquinoline is a useful research compound. Its molecular formula is C10H10N2O and its molecular weight is 174.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Boron tribomide (4 mL) in 6 mL of dichloromethane was added dropwise to a stirred solution of 1-amino-6-methoxy-3-methylisoquinoline (2 g) in 10 mL of dichloromethane at 0° C. After stirring for 16 hours at ambient temperature the reaction mixture was poured on ice, the organic layer removed and the pH of the aqueous layer adjusted to pH 9 by adding concentrated aqueous ammonia. The precipitated material was collected by filtration and dried in vacuo to give 1.6 g of the title compound. ESI-MS: 175 (MH+).